![molecular formula C22H21ClN2S2 B2423415 4-(2-Chlorophenyl)sulfanyl-2-[(4-methylphenyl)methylsulfanyl]-5,6,7,8-tetrahydroquinazoline CAS No. 339018-81-4](/img/structure/B2423415.png)
4-(2-Chlorophenyl)sulfanyl-2-[(4-methylphenyl)methylsulfanyl]-5,6,7,8-tetrahydroquinazoline
Description
4-(2-Chlorophenyl)sulfanyl-2-[(4-methylphenyl)methylsulfanyl]-5,6,7,8-tetrahydroquinazoline is a useful research compound. Its molecular formula is C22H21ClN2S2 and its molecular weight is 412.99. The purity is usually 95%.
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Scientific Research Applications
Antituberculosis and Cytotoxicity Studies
A study by Selvam Chitra et al. (2011) explored the synthesis of 3-heteroarylthioquinoline derivatives, including compounds similar to 4-(2-Chlorophenyl)sulfanyl-2-[(4-methylphenyl)methylsulfanyl]-5,6,7,8-tetrahydroquinazoline. These compounds were tested for their antituberculosis activity and displayed significant results, highlighting their potential in medical research.
Novel Hetarylquinolines Synthesis
In 2021, I. L. Aleqsanyan and L. Hambardzumyan synthesized novel hetarylquinolines, structurally related to the compound . This research underlines the ongoing exploration of quinazoline derivatives in the field of organic chemistry.
Antimicrobial Agent Development
Research by N. Desai et al. (2007) focused on synthesizing new quinazolines as potential antimicrobial agents. Their findings provide insights into the broader applications of quinazoline derivatives in the development of new antimicrobial drugs.
Characterization and Synthesis for Potential Uses
The study by J. Klose et al. (1997) offers insights into the preparation and characterization of compounds closely related to 4-(2-Chlorophenyl)sulfanyl-2-[(4-methylphenyl)methylsulfanyl]-5,6,7,8-tetrahydroquinazoline, indicating the wide range of potential applications in chemical synthesis.
Potential Antimicrobial Applications
A clubbed quinazolinone and 4-thiazolidinone compound, structurally similar to the compound , was synthesized by N. Desai et al. (2011). This study emphasizes the potential use of such compounds as antimicrobial agents.
Evaluation as Anti-inflammatory and Analgesic Agents
Research by A. A. Farag et al. (2012) evaluated quinazoline derivatives for their anti-inflammatory and analgesic properties, highlighting another possible application in pharmaceuticals.
properties
IUPAC Name |
4-(2-chlorophenyl)sulfanyl-2-[(4-methylphenyl)methylsulfanyl]-5,6,7,8-tetrahydroquinazoline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21ClN2S2/c1-15-10-12-16(13-11-15)14-26-22-24-19-8-4-2-6-17(19)21(25-22)27-20-9-5-3-7-18(20)23/h3,5,7,9-13H,2,4,6,8,14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUFCURWKGZOQTP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NC3=C(CCCC3)C(=N2)SC4=CC=CC=C4Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21ClN2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Chlorophenyl)sulfanyl-2-[(4-methylphenyl)methylsulfanyl]-5,6,7,8-tetrahydroquinazoline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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